Cas no 7402-74-6 (4--benzoesaeure)
4--benzoesaeure structure
Product Name:4--benzoesaeure
CAS No:7402-74-6
MF:C13H9NO6S
MW:307.278662443161
CID:978809
PubChem ID:343809
Update Time:2025-04-19
4--benzoesaeure Chemical and Physical Properties
Names and Identifiers
-
- 4--benzoesaeure
- 4-(3-Nitro-benzolsulfonyl)-benzoesaeure;
- 7402-74-6
- Benzoic acid, 4-[(3-nitrophenyl)sulfonyl]-
- NSC-400316
- DTXSID20995323
- NSC 400316
- NSC400316
- RX4R2PBB62
- 4-(3-nitrophenyl)sulfonylbenzoic acid
- 4-(3-Nitrobenzene-1-sulfonyl)benzoic acid
- Benzoic acid, p-[(m-nitrophenyl)sulfonyl]-
- 4-((3-(Hydroxy(oxido)amino)phenyl)sulfonyl)benzoic acid
-
- Inchi: 1S/C13H9NO6S/c15-13(16)9-4-6-11(7-5-9)21(19,20)12-3-1-2-10(8-12)14(17)18/h1-8H,(H,15,16)
- InChI Key: ODTKWYKXWAPCOC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=CC=1)(C1C=CC=C(C=1)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 307.01507
- Monoisotopic Mass: 307.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 126Ų
Experimental Properties
- Density: 1.519
- Boiling Point: 557.8°C at 760 mmHg
- Flash Point: 291.1°C
- Refractive Index: 1.637
- PSA: 114.58
- LogP: 3.72980
4--benzoesaeure Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
7402-74-6 (4--benzoesaeure) Related Products
- 110964-79-9(4-Methylsulfonyl-2-nitrobenzoic Acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk